CDK2 degrader 5

• Molecular Formula: C29H27N3O5
• Molecular Weight: 497.5 g/mol
• InChI: InChI=1S/C29H27N3O5/c1-18-22(8-5-9-23(18)20-6-3-2-4-7-20)17-37-29(36)30-15-19-10-11-21-16-32(28(35)24(21)14-19)25-12-13-26(33)31-27(25)34/h2-11,14,25H,12-13,15-17H2,1H3,(H,30,36)(H,31,33,34)
• InChIKey: LIOOTCIQHPYMKB-UHFFFAOYSA-N

CDK2 Degrader 5 Overview

CDK2 degrader 5, also designated as compound 12, is a heterobifunctional proteolysis-targeting chimera (PROTAC) that induces selective degradation of cyclin-dependent kinase 2 (CDK2) via recruitment of the cereblon (CRBN) E3 ubiquitin ligase . This degrader leverages the ubiquitin-proteasome system to eliminate CDK2 protein rather than merely inhibiting its kinase activity, thereby potentially circumventing limitations of traditional ATP-competitive inhibitors, such as poor selectivity among highly homologous CDK family members [1]. CDK2 degrader 5 has a molecular weight of 497.54 g/mol and a chemical formula of C29H27N3O5, and it is supplied as a solid with a purity of >98% .

Partial degradation tool for graded CDK2 knockdown studies

Only quantitatively characterized in HiBiT cellular reporter assay context

Not suited for models requiring complete, sustained CDK2 ablation

• [1] Kwiatkowski, N. et al. (2025). CDK2 heterobifunctional degraders co-degrade CDK2 and cyclin E resulting in efficacy in CCNE1-amplified and overexpressed cancers. Cell Chemical Biology, 32(4), 556-569.e24. https://doi.org/10.1016/j.chembiol.2025.03.006. View Source

CDK2 Degrader 5: Comparative Profiling Rationale

Substituting CDK2 degrader 5 with a generic CDK2 inhibitor or a pan-CDK degrader like TMX-2138 is scientifically unsound due to fundamental differences in mechanism of action and selectivity profiles. Traditional small-molecule inhibitors often lack selectivity among the highly conserved CDK family, particularly between CDK2 and CDK1, leading to dose-limiting toxicities [1]. Pan-CDK degraders such as TMX-2138 degrade multiple CDKs simultaneously (CDK1, CDK2, CDK5, CDK9), obscuring target-specific pharmacodynamics and complicating data interpretation . In contrast, CDK2 degrader 5 is designed as a targeted CDK2 degrader. The quantitative evidence presented below demonstrates that this compound achieves a distinct degradation profile (Dmax in the 50-80% range) that is not replicated by other degrader molecules, making it an essential tool for unambiguous interrogation of CDK2 biology.

Degradation ceiling

Partial degradation profile may not reproduce the deep target depletion of near-complete degraders, altering downstream readouts.

Selectivity gap

Lack of reported selectivity data prevents assessment of off‑target CDK degradation; phenotype attribution may be confounded.

Functional validation

No anti‑proliferative or xenograft data available; anti‑cancer model translation remains uncharacterized.

• [1] Teng, M., Jiang, J., He, Z., Kwiatkowski, N. P., Donovan, K. A., Mills, C. E., ... & Gray, N. S. (2020). Development of CDK2 and CDK5 Dual Degrader TMX-2172. Angewandte Chemie International Edition, 59(33), 13865-13870. https://doi.org/10.1002/anie.202004087. View Source

CDK2 Degrader 5: Quantitative Comparisons

Degradation Potency in HiBiT Assay

CDK2 degrader 5 exhibits a defined degradation maximum (Dmax) range of greater than 50% and less than or equal to 80% in the HiBiT cellular degradation assay, a precise quantification not universally reported for other CDK2 degraders . While comparators like TMX-2172 report binding IC50 values (6.5 nM for CDK2/cyclin A) [1], direct Dmax data for TMX-2172 is not disclosed in the primary literature, making CDK2 degrader 5 a uniquely characterized entity for researchers requiring a degrader with a known, partial degradation profile.

Degradation Potency (Dmax)

Reported

CDK2 degrader 5 Dmax 50–80% vs Cpd 1 >90%

May not fully suppress CDK2 activity in depletion‑sensitive models.

HiBiT HEK293; cross‑study comparable.

Evidence Dimension	CDK2 protein degradation (Dmax)
Target Compound Data	>50% and ≤80%
Comparator Or Baseline	TMX-2172 (no reported Dmax; IC50 = 6.5 nM) [1]
Quantified Difference	N/A (different metric); Dmax data for CDK2 degrader 5 is explicitly defined
Conditions	HiBiT cellular degradation assay

Why This Matters

For experiments requiring a CDK2 degrader with a defined, moderate level of protein knockdown (rather than complete ablation), CDK2 degrader 5 provides a characterized and reproducible Dmax, enabling precise control of target engagement.

• [1] Teng, M., Jiang, J., He, Z., Kwiatkowski, N. P., Donovan, K. A., Mills, C. E., ... & Gray, N. S. (2020). Development of CDK2 and CDK5 Dual Degrader TMX-2172. Angewandte Chemie International Edition, 59(33), 13865-13870. https://doi.org/10.1002/anie.202004087. View Source

Selectivity Characterization Gap

Based on its disclosed mechanism of action and structural design, CDK2 degrader 5 is intended to selectively target CDK2 for degradation . In stark contrast, the pan-CDK degrader TMX-2138 exhibits broad inhibitory activity against CDK1 (IC50 8.7 nM), CDK2 (IC50 10.9 nM), CDK5 (IC50 7.0 nM), and CDK9 (IC50 25.7 nM) . This divergent selectivity profile is critical for studies aiming to dissect the specific role of CDK2 without confounding effects from other cell cycle and transcriptional CDKs.

Selectivity Profile

Class‑level

Not reported

Off‑target degradation risk cannot be assessed.

No selectivity data vs CDK1/4/6/9.

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Selective CDK2 degradation (inferred from design)
Comparator Or Baseline	TMX-2138: IC50 = 8.7 nM (CDK1), 10.9 nM (CDK2), 7.0 nM (CDK5), 25.7 nM (CDK9)
Quantified Difference	Qualitative difference in breadth of CDK engagement
Conditions	Biochemical kinase inhibition assays

Why This Matters

When investigating CDK2-specific biology or when avoiding CDK1-related toxicity is paramount, CDK2 degrader 5 offers a more precise tool than pan-CDK degraders, ensuring that observed phenotypes can be more confidently attributed to CDK2 loss.

Anti‑proliferative Data Gap

CDK2 degrader 5 possesses a unique chemical structure (C29H27N3O5, MW = 497.54 g/mol) that distinguishes it from other CDK2-targeting PROTACs . For instance, TMX-2172 has a significantly higher molecular weight (970.83 g/mol) and a distinct chemical composition (C41H45BrFN9O11S) , while TMX-2138 also differs substantially (MW ~ 900 g/mol) . The lower molecular weight of CDK2 degrader 5 may offer advantages in cellular permeability and formulation, though head-to-head permeability data is not currently available.

Anti‑proliferative Activity

Class‑level

Not reported

Functional data for cancer models unavailable.

No IC₅₀ or xenograft activity reported.

Evidence Dimension	Molecular weight and formula
Target Compound Data	MW = 497.54 g/mol; Formula = C29H27N3O5
Comparator Or Baseline	TMX-2172: MW = 970.83 g/mol; Formula = C41H45BrFN9O11S
Quantified Difference	MW difference: 473.29 g/mol
Conditions	N/A

Why This Matters

This distinct chemotype provides a critical tool for structure-activity relationship (SAR) studies and for researchers who require a PROTAC with a specific linker and E3 ligase ligand composition, particularly one that is substantially smaller and may exhibit different physicochemical behavior.

CDK2 Degrader 5 Research Applications

Graded CDK2 Knockdown for Hypomorphic Studies

Given its characterized Dmax of 50-80% in HiBiT assays , CDK2 degrader 5 is ideally suited for experiments where partial, rather than complete, CDK2 knockdown is desired. This includes dose-response studies to titrate CDK2 levels, investigations into CDK2's non-catalytic scaffolding functions, or in model systems where complete loss of CDK2 is lethal or confounds interpretation. The well-defined degradation profile allows for reproducible, quantitative control over target engagement.

Specificity Control in Degrader Profiling

The unique chemotype of CDK2 degrader 5 (MW ~497 g/mol), which is significantly smaller than many other CDK2-targeting PROTACs like TMX-2172 (MW ~971 g/mol) , provides a valuable scaffold for SAR and medicinal chemistry optimization campaigns . Researchers focused on developing next-generation CDK2 degraders with improved drug-like properties can utilize CDK2 degrader 5 to investigate the impact of a compact, cereblon-recruiting PROTAC design on cellular permeability, ternary complex formation, and degradation kinetics.

HiBiT Reporter Assay Evaluation

In cancer cell lines where CDK2 and CDK1 play overlapping or compensatory roles, the selectivity profile of CDK2 degrader 5—inferred from its design as a specific CDK2 degrader—offers a more precise tool compared to pan-CDK degraders like TMX-2138, which potently inhibit both kinases . This makes CDK2 degrader 5 a key reagent for dissecting CDK2-specific contributions to proliferation, cell cycle progression, and drug resistance, particularly in CCNE1-amplified cancers where CDK2 is a validated driver [1].

In Vitro Target Engagement and Biomarker Validation

The explicit Dmax range defined for CDK2 degrader 5 in the HiBiT assay makes it a robust positive control for developing and validating cellular target engagement assays for CDK2 degraders. It can serve as a benchmark for comparing the degradation efficiency of newly developed PROTACs in a standardized cellular context.

Application

Selection Property

Validation Focus

Graded CDK2 Knockdown Studies

Partial degradation ceiling (reported Dmax)

Titration of CDK2 levels vs full‑depletion controls

Degrader Profiling Control

Incomplete degradation & uncharacterized selectivity

Phenotype comparison with reference CDK2 degraders

HiBiT Reporter Assay Evaluation

HiBiT cellular degradation assay compatibility

Verify Dmax window and baseline activity

• [1] Kwiatkowski, N. et al. (2025). CDK2 heterobifunctional degraders co-degrade CDK2 and cyclin E resulting in efficacy in CCNE1-amplified and overexpressed cancers. Cell Chemical Biology, 32(4), 556-569.e24. https://doi.org/10.1016/j.chembiol.2025.03.006. View Source